Cas no 946221-30-3 (4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide
• CAS No: 946221-30-3
• MF: C₂₃H₂₇N₅O₃S
• MW: 453.557183504105
• CID: 5765308
• PubChem ID: 27478629
• Update Time: 2025-07-20

4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)phenyl)benzenesulfonamide
• AKOS002052181
• 4-methoxy-N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)benzene-1-sulfonamide
• 946221-30-3
• F2078-0318
• 4-methoxy-N-[4-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]phenyl]benzenesulfonamide
• 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide

• Inchi： 1S/C23H27N5O3S/c1-17-16-22(28-14-4-3-5-15-28)26-23(24-17)25-18-6-8-19(9-7-18)27-32(29,30)21-12-10-20(31-2)11-13-21/h6-13,16,27H,3-5,14-15H2,1-2H3,(H,24,25,26)
• InChI Key： WYUTZGUYKOTJGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC(=CC=1)NC1=NC(C)=CC(=N1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 453.18346091g/mol
• Monoisotopic Mass: 453.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide

4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide: A Comprehensive Overview

4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide (CAS No. 946221-30-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a sulfonamide derivative, is characterized by its unique structural features, including a piperidine ring and a pyrimidine moiety, which contribute to its pharmacological properties.

The chemical structure of 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide consists of a benzene ring substituted with a methoxy group and a sulfonamide group. The sulfonamide group is attached to a phenyl ring, which is further substituted with a pyrimidine moiety containing a piperidine ring. This intricate arrangement of functional groups provides the compound with a high degree of specificity and selectivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that this compound can effectively modulate the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may have an acceptable safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide in human subjects. Early results from phase I trials have been encouraging, with the compound showing promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical investigation, including phase II and III trials.

In conclusion, 4-methoxy-N-(4-{4-methyl-6-(piperidin-1-yl)pyrimidin-2-ylamino}phenyl)benzene-1-sulfonamide (CAS No. 946221-30-3) represents a promising candidate for the development of novel therapeutics in oncology and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As clinical trials continue to advance, it is hoped that this compound will contribute significantly to improving patient outcomes and quality of life.